Cas no 1283411-30-2 (Methyl 5-(4-n-butylphenyl)-5-oxovalerate)

• Product Name: Methyl 5-(4-n-butylphenyl)-5-oxovalerate
• CAS No: 1283411-30-2
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• MDL: MFCD11617559
• CID: 5158631
• Update Time: 2026-03-04

Methyl 5-(4-n-butylphenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4-n-butylphenyl)-5-oxovalerate
• Methyl5-(4-butylphenyl)-5-oxopentanoate
• Methyl 5-(4-butylphenyl)-5-oxopentanoate
• Benzenepentanoic acid, 4-butyl-δ-oxo-, methyl ester

• MDL： MFCD11617559
• Inchi： 1S/C16H22O3/c1-3-4-6-13-9-11-14(12-10-13)15(17)7-5-8-16(18)19-2/h9-12H,3-8H2,1-2H3
• InChI Key： CJKGJIWNHCUYBY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCCC)CCCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 278
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 5-(4-n-butylphenyl)-5-oxovalerate

Methyl 5-(4-n-butylphenyl)-5-oxovalerate (CAS No. 1283411-30-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 5-(4-n-butylphenyl)-5-oxovalerate, identified by its unique Chemical Abstracts Service (CAS) number 1283411-30-2, represents a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in various scientific domains. The presence of a valerate ester group and a phenyl ring substituted with a butyl moiety contributes to its unique chemical properties, making it a subject of extensive study and exploration.

The compound's molecular structure, featuring a central oxovalerate backbone linked to a bulky 4-n-butylphenyl group, imparts distinct physicochemical characteristics. These include solubility profiles, reactivity, and potential interactions with biological targets. Such attributes are crucial in evaluating its suitability for pharmaceutical development, particularly in the context of drug design and synthesis.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel molecular entities with tailored properties. Methyl 5-(4-n-butylphenyl)-5-oxovalerate stands out as one such entity, whose structural features align well with the current trends in medicinal chemistry. The compound's phenyl ring substitution pattern is particularly noteworthy, as it can influence both the electronic distribution and steric hindrance around the reactive sites. This is especially relevant in the design of enzyme inhibitors or receptor modulators, where precise structural control is paramount.

One of the most compelling aspects of Methyl 5-(4-n-butylphenyl)-5-oxovalerate is its potential role as an intermediate in the synthesis of more complex pharmacophores. The oxovalerate moiety, known for its versatility in organic transformations, can serve as a versatile scaffold for further functionalization. This capability is highly valuable in drug discovery pipelines, where rapid access to structurally diverse analogs is essential for optimizing biological activity.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 5-(4-n-butylphenyl)-5-oxovalerate's behavior. Molecular modeling studies have been instrumental in predicting its binding modes to various biological targets, providing insights into its potential pharmacological effects. These computational approaches complement experimental efforts, allowing researchers to design targeted experiments with greater efficiency.

The compound's relevance extends beyond pure academic research; it holds promise for industrial applications as well. Its unique structural features make it a candidate for developing novel materials or specialty chemicals that could find utility in sectors beyond pharmaceuticals. For instance, its ability to undergo specific chemical reactions might be leveraged in polymer chemistry or agrochemical formulations.

In the context of drug development, Methyl 5-(4-n-butylphenyl)-5-oxovalerate exemplifies the importance of structural diversity in medicinal chemistry. The integration of bulky substituents like the 4-n-butylphenyl group can influence both metabolic stability and pharmacokinetic profiles. This underscores the need for a holistic approach to drug design, where multiple factors are considered simultaneously.

As research continues to evolve, new methodologies for studying Methyl 5-(4-n-butylphenyl)-5-oxovalerate are being developed. Techniques such as high-resolution NMR spectroscopy and mass spectrometry have enabled detailed characterization of its molecular structure and dynamics. These advancements provide a solid foundation for further investigation into its potential applications.

The compound's role in interdisciplinary research is also noteworthy. Its study often intersects with fields such as biochemistry, pharmacology, and materials science, highlighting its broad utility. This interdisciplinary nature fosters collaboration across different scientific domains, leading to innovative solutions and breakthroughs.

In conclusion, Methyl 5-(4-n-butylphenyl)-5-oxovalerate (CAS No. 1283411-30-2) represents a fascinating molecule with multifaceted applications in modern chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and material science alike. As our understanding of this compound deepens through both experimental and computational studies, its potential contributions to science and industry are bound to expand further.